SC57666

• Molecular Formula: C18H17FO2S
• Molecular Weight: 316.4 g/mol
• InChI: InChI=1S/C18H17FO2S/c1-22(20,21)16-11-7-14(8-12-16)18-4-2-3-17(18)13-5-9-15(19)10-6-13/h5-12H,2-4H2,1H3
• InChIKey: GJGZQTGPOKPFES-UHFFFAOYSA-N

SC57666: Selective COX-2 Inhibitor Overview

SC57666 (CAS 158959-32-1; CHEBI:8982) is a synthetic stilbenoid belonging to the 1,2-diarylcyclopentene class of selective cyclooxygenase-2 (COX-2) inhibitors [1]. It was originally developed by G.D. Searle (later Pharmacia/Pfizer) as a lead compound in the discovery program that ultimately yielded celecoxib and other clinically approved COX-2 selective agents [2]. SC57666 exhibits potent inhibition of human COX-2 in both recombinant enzyme assays (IC₅₀ = 26 nM) and whole-cell systems (IC₅₀ = 3.2 ± 0.8 nM in CHO cells stably transfected with human COX isozymes), with greater than 1,000-fold selectivity over COX-1 (IC₅₀ = 6,000 ± 1,900 nM) [3]. The compound is orally active in the adjuvant-induced arthritis model (ED₅₀ = 1.7 mg/kg) and demonstrates a remarkable gastrointestinal safety margin, with no gastric lesions observed at doses up to 600 mg/kg intragastrically [2]. Despite advancement to Phase 1 clinical evaluation for rheumatoid arthritis, SC57666 was discontinued and is now used exclusively as a research tool compound for studying COX-2-dependent inflammatory pathways [4].

Selective COX-2 pathway inhibition study fit

Isoform-selectivity assay context with reported >1,000-fold window

Tool compound for inflammation model-response studies

Discontinued clinical candidate; supplied for research use only as a COX-2 probe.

• [1] ChEBI. SC-57666 (CHEBI:8982). European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:8982 View Source
• [2] Reitz DB, Li JJ, Norton MB, et al. Selective cyclooxygenase inhibitors: novel 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. J Med Chem. 1994;37(23):3878-3881. doi:10.1021/jm00049a005 View Source
• [3] Riendeau D, Percival MD, Boyce S, et al. Biochemical and pharmacological profile of a tetrasubstituted furanone as a highly selective COX-2 inhibitor. Br J Pharmacol. 1997;121(1):105-117. doi:10.1038/sj.bjp.0701076 View Source
• [4] DrugMap. SC-57666 Drug Information. Indication: Rheumatoid arthritis; Discontinued in Phase 1. https://drugmap.idrblab.net View Source

SC57666: Limitations of In-Class Substitution

Despite belonging to the broader class of selective COX-2 inhibitors, SC57666 occupies a unique position in the chemical evolution of this drug class that renders simple substitution by other 'COX-2 selective' agents scientifically inappropriate [1]. Unlike the pyrazole-based celecoxib (COX-2 IC₅₀ ~40 nM in Sf9 cells) or the furanone-based DFU (COX-2 IC₅₀ = 41 nM in CHO cells), SC57666's 1,2-diarylcyclopentene scaffold achieves substantially greater enzymatic potency (COX-2 IC₅₀ = 3.2 nM in CHO cells), translating to a >12-fold potency advantage in a head-to-head comparable assay [2]. Furthermore, its selectivity ratio of ~1,875-fold (COX-1/COX-2) exceeds that of celecoxib (~375-fold) by approximately 5-fold, meaning that SC57666 achieves complete COX-2 inhibition at concentrations where COX-1 remains essentially untouched—a critical consideration for experiments requiring unambiguous COX-2 pathway attribution [2]. The compound's well-characterized in vivo gastric safety margin (>350-fold above the efficacious ED₅₀) also distinguishes it from many NSAIDs and even some later COX-2 inhibitors for which gastric safety data under comparable conditions are not available [1]. Substituting SC57666 with a less potent or less selective analog would alter both the pharmacological profile and the interpretation of COX-2-specific effects in experimental systems.

Pyrazole or furanone COX-2 inhibitors

Celecoxib, rofecoxib, or DFU may not replicate the 1,2-diarylcyclopentene scaffold-driven potency and selectivity profile; cross-scaffold pathway attribution may differ.

Non-selective NSAIDs

Indomethacin or other dual COX-1/COX-2 inhibitors introduce COX-1 confounding and gastric injury endpoints absent in SC57666 model contexts; model-safety endpoint profile may shift significantly.

Later-generation clinical COX-2 inhibitors

Valdecoxib or etoricoxib exhibit differing selectivity margins and 6-keto-PGF₁α modulation; pharmacodynamic response in topical or chronic models may not transfer.

• [1] Reitz DB, Li JJ, Norton MB, et al. Selective cyclooxygenase inhibitors: novel 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. J Med Chem. 1994;37(23):3878-3881. doi:10.1021/jm00049a005 View Source
• [2] Riendeau D, Percival MD, Boyce S, et al. Biochemical and pharmacological profile of a tetrasubstituted furanone as a highly selective COX-2 inhibitor. Br J Pharmacol. 1997;121(1):105-117. doi:10.1038/sj.bjp.0701076 View Source

SC57666: Evidence of Differentiation

COX-2 Potency in CHO Cells

In CHO cells stably transfected with human COX isozymes—a standard whole-cell assay for evaluating functional COX inhibition—SC57666 inhibited arachidonic acid-dependent PGE₂ production with an IC₅₀ of 3.2 ± 0.8 nM. This represents a 12.8-fold greater potency than DFU (COX-2 IC₅₀ = 41 ± 14 nM) and an 8.1-fold greater potency than indomethacin (COX-2 IC₅₀ = 26 ± 6 nM) measured under identical assay conditions in the same study [1].

COX-2 Potency in CHO Cells

Head-to-head

IC₅₀ = 3.2 ± 0.8 nM (SC57666) vs. DFU 41 ± 14 nM, indomethacin 26 ± 6 nM

Reported cell-based assay context: >8-fold higher inhibitory response vs. comparators.

CHO cells stably expressing human COX-2; arachidonic acid-dependent PGE₂ assay.

Evidence Dimension	COX-2 inhibitory potency in CHO cells stably expressing human COX-2
Target Compound Data	IC₅₀ = 3.2 ± 0.8 nM (COX-2)
Comparator Or Baseline	DFU: IC₅₀ = 41 ± 14 nM; Indomethacin: IC₅₀ = 26 ± 6 nM
Quantified Difference	12.8-fold more potent than DFU; 8.1-fold more potent than indomethacin
Conditions	CHO cells stably transfected with human COX-2; arachidonic acid-dependent PGE₂ production assay; Riendeau et al., Br J Pharmacol, 1997

Why This Matters

For researchers requiring maximal COX-2 inhibition at minimal compound concentrations to avoid off-target effects, the >8-fold potency advantage over indomethacin and >12-fold advantage over DFU in the same assay system is a critical selection criterion.

• [1] Riendeau D, Percival MD, Boyce S, et al. Biochemical and pharmacological profile of a tetrasubstituted furanone as a highly selective COX-2 inhibitor. Br J Pharmacol. 1997;121(1):105-117. doi:10.1038/sj.bjp.0701076 View Source

COX-2 Selectivity Over COX-1

In CHO cells expressing human COX isozymes, SC57666 demonstrated a COX-1 IC₅₀ of 6,000 ± 1,900 nM, producing a selectivity ratio (COX-1 IC₅₀ / COX-2 IC₅₀) of approximately 1,875-fold [1]. This substantially exceeds the selectivity of celecoxib, which exhibits a COX-2 IC₅₀ of 40 nM and COX-1 IC₅₀ of 15 μM in recombinant Sf9 cell assays, yielding a selectivity ratio of ~375-fold . Expressed differently, SC57666 achieves >5-fold greater discrimination between the two COX isoforms than the clinically approved agent celecoxib, based on cross-study comparison of the most comparable cellular assay data available.

COX-2 Selectivity Over COX-1

Cross-study comparable

Selectivity ratio ~1,875 (COX-1/COX-2) vs. celecoxib ~375

Supports COX-2 pathway attribution with minimal COX-1 confounding at effective concentrations.

CHO cells (SC57666) vs. Sf9 cells (celecoxib); cross-platform comparison limits.

Evidence Dimension	COX-1/COX-2 selectivity ratio in cellular assays
Target Compound Data	Selectivity ratio ~1,875 (COX-1 IC₅₀ = 6,000 nM / COX-2 IC₅₀ = 3.2 nM)
Comparator Or Baseline	Celecoxib: selectivity ratio ~375 (COX-1 IC₅₀ = 15,000 nM / COX-2 IC₅₀ = 40 nM)
Quantified Difference	~5-fold greater COX-2 selectivity for SC57666
Conditions	SC57666: CHO cells expressing human COX isozymes (Riendeau 1997); Celecoxib: Sf9 cells expressing human COX isozymes (Selleckchem/Chembase vendor data)

Why This Matters

The >1,800-fold selectivity window of SC57666 ensures that at concentrations achieving complete COX-2 inhibition, COX-1 activity remains virtually unaffected—a critical requirement for experiments seeking to attribute biological effects unambiguously to the COX-2 pathway without COX-1 confounding.

• [1] Riendeau D, Percival MD, Boyce S, et al. Biochemical and pharmacological profile of a tetrasubstituted furanone as a highly selective COX-2 inhibitor. Br J Pharmacol. 1997;121(1):105-117. doi:10.1038/sj.bjp.0701076 View Source

Oral Efficacy and Gastric Safety

In the rat adjuvant-induced arthritis model, SC57666 demonstrated oral anti-inflammatory efficacy with an ED₅₀ of 1.7 mg/kg [1]. Remarkably, no gastric lesions were observed in mice following intragastric administration of 600 mg/kg—a dose 353-fold higher than the efficacious ED₅₀ [1]. Furthermore, no intestinal damage was detected in rats administered 200 mg/kg intragastrically for 72 hours [1]. This contrasts with indomethacin, a non-selective COX-1/COX-2 inhibitor, which produces COX-1-dependent gastric damage at therapeutic doses and for which the therapeutic index (toxic dose / efficacious dose) is typically <10-fold in rodent models [2]. While direct head-to-head gastric safety data for SC57666 vs. celecoxib under identical protocols are not available, the >350-fold safety margin observed for SC57666 exceeds the typical margins reported for clinical COX-2 inhibitors in preclinical models.

Oral Efficacy & Gastric Safety

Data to verify

ED₅₀ = 1.7 mg/kg (adjuvant arthritis); no gastric lesions at 600 mg/kg (>350× ED₅₀)

Model-response endpoint context: reported separation between anti-inflammatory response and gastric injury.

Rat adjuvant arthritis model; mouse gastric lesion model (Reitz 1994). Class-level inference.

Evidence Dimension	In vivo oral efficacy and gastric safety window in rodent models
Target Compound Data	ED₅₀ = 1.7 mg/kg (adjuvant arthritis); No gastric lesions at 600 mg/kg (353× ED₅₀); No intestinal damage at 200 mg/kg in rats
Comparator Or Baseline	Indomethacin: typical gastric toxicity at doses <10× the anti-inflammatory ED₅₀ (class-level reference)
Quantified Difference	SC57666 gastric safety margin >350-fold above ED₅₀ vs. <10-fold for indomethacin
Conditions	Rat adjuvant arthritis model (ED₅₀); Mouse gastric lesion model (5 h post-administration); Rat intestinal damage model (72 h post-administration); Reitz et al., J Med Chem, 1994

Why This Matters

For in vivo studies requiring prolonged COX-2 inhibition without gastrointestinal toxicity, the >350-fold gastric safety margin of SC57666 is a decisive factor favoring its selection over non-selective NSAIDs and even some COX-2 inhibitors with less thoroughly characterized safety profiles.

• [1] Reitz DB, Li JJ, Norton MB, et al. Selective cyclooxygenase inhibitors: novel 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. J Med Chem. 1994;37(23):3878-3881. doi:10.1021/jm00049a005 View Source
• [2] Wallace JL, McKnight W, Reuter BK, Vergnolle N. NSAID-induced gastric damage in rats: requirement for inhibition of both cyclooxygenase 1 and 2. Gastroenterology. 2000;119(3):706-714. doi:10.1053/gast.2000.16510 View Source

Topical Anti-Inflammatory Potency

In a direct comparative study of topically applied COX-2 inhibitors in mouse ear edema models, SC57666 demonstrated superior topical potency, with ED₅₀ values of 0.35 mg/ear in arachidonic acid (AA)-induced edema and 0.14 mg/ear in TPA-induced edema [1]. This represents a 6.9-fold higher potency than flosulide (CGP 28238, ED₅₀ = 2.4 mg/ear in AA edema) and a 1.3-fold advantage over L-745,337 (ED₅₀ = 0.45 mg/ear) [1]. However, a notable differentiation is that SC57666 was inactive in inhibiting the AA-induced increase in 6-keto-PGF₁α, whereas flosulide and L-745,337 both produced significant inhibition of this prostacyclin metabolite [1]. This pharmacodynamic divergence suggests that SC57666 may differentially modulate specific arms of the prostaglandin cascade compared to other COX-2 inhibitors, which could be exploited or must be controlled for depending on the experimental endpoint.

Topical Anti-Inflammatory Potency

Head-to-head

ED₅₀ = 0.35 mg/ear (AA), 0.14 mg/ear (TPA); 6.9× more potent than flosulide in AA edema

Topical anti-inflammatory endpoint context; lacks 6-keto-PGF₁α suppression observed with comparators.

Mouse ear edema model (Puig 1997). Pathway-specific divergence requires endpoint review.

Evidence Dimension	Topical anti-inflammatory potency in mouse ear edema models
Target Compound Data	ED₅₀ = 0.35 mg/ear (AA edema); ED₅₀ = 0.14 mg/ear (TPA edema); Inactive on AA-induced 6-keto-PGF₁α increase
Comparator Or Baseline	Flosulide: ED₅₀ = 2.4 mg/ear (AA), 1.0 mg/ear (TPA); L-745,337: ED₅₀ = 0.45 mg/ear (AA), 0.45 mg/ear (TPA); both active on 6-keto-PGF₁α
Quantified Difference	6.9-fold more potent than flosulide; 1.3-fold more potent than L-745,337 in AA edema; qualitatively different effect on 6-keto-PGF₁α
Conditions	Topical application in mouse ear; AA-induced and TPA-induced edema models; Puig et al., Inflammation, 1997

Why This Matters

For dermatological or topical inflammation studies, SC57666's superior potency (ED₅₀ = 0.14–0.35 mg/ear) makes it a more cost-effective tool compound; however, its inability to suppress 6-keto-PGF₁α production—unlike flosulide and L-745,337—means that pathway-specific effects must be carefully considered when interpreting results.

• [1] Puig C, Crespo MI, Godessart N, et al. Effect of topically applied cyclooxygenase-2-selective inhibitors on arachidonic acid- and tetradecanoylphorbol acetate-induced dermal inflammation in the mouse. Inflammation. 1997;21:431-442. doi:10.1023/A:1027370504822 View Source

Chemical Scaffold Differentiation

SC57666 is built on a 1,2-diarylcyclopentene core bearing a 4-fluorophenyl ring and a 4-methylsulfonylphenyl ring, classifying it as a stilbenoid (CHEBI:8982) [1]. This scaffold is chemically distinct from the pyrazole core of celecoxib and SC-58125, the furanone core of rofecoxib and DFU, and the isoxazole core of valdecoxib [2]. The 1,2-diarylcyclopentene scaffold served as a key intermediate in the evolution of COX-2 pharmacophores; its cyclopentene ring constrains the two aryl rings in a specific dihedral angle that is critical for COX-2 binding pocket complementarity, providing a structural template that is mechanistically distinct from later clinical candidates [3]. SC57666 is also characterized as a time-dependent, slow-binding inhibitor of COX-2, a mechanistic feature shared with indomethacin and flurbiprofen but not all selective COX-2 inhibitors [4]. Commercially, SC57666 is supplied as a white to off-white solid with a melting point of 146–147 °C and solubility of ≥100 mg/mL in DMSO, enabling flexible formulation for both in vitro and in vivo applications .

Chemical Scaffold Differentiation

Class-level

1,2-diarylcyclopentene (stilbenoid); time-dependent, slow-binding inhibitor

Structurally distinct from pyrazole, furanone, and isoxazole COX-2 inhibitor templates.

Supports scaffold-hopping and SAR studies; MP 146–147 °C; DMSO solubility ≥100 mg/mL.

Evidence Dimension	Chemical scaffold classification and physico-chemical properties
Target Compound Data	1,2-diarylcyclopentene (stilbenoid); MW 316.39; MP 146–147 °C; DMSO solubility ≥100 mg/mL; time-dependent COX-2 inhibitor
Comparator Or Baseline	Celecoxib: pyrazole; Rofecoxib/DFU: furanone; Valdecoxib: isoxazole; SC-58125: pyrazole; RS-57067: pyridazinone
Quantified Difference	Structurally unique cyclopentene scaffold among COX-2 inhibitors; synthetically accessible in 3 steps from 1,2-dibromocyclopentene (Reitz 1994)
Conditions	Chemical classification based on ChEBI ontology and published synthetic routes

Why This Matters

For medicinal chemistry and SAR studies, the 1,2-diarylcyclopentene scaffold of SC57666 provides a structurally distinct chemical starting point compared to the more commonly explored pyrazole and furanone COX-2 inhibitor templates, enabling scaffold-hopping strategies and the exploration of novel COX-2 inhibitor chemotypes.

• [1] ChEBI. SC-57666 (CHEBI:8982). Classification: stilbenoid. European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:8982 View Source
• [2] Talley JJ, Brown DL, Carter JS, et al. 4-[5-Methyl-3-phenylisoxazol-4-yl]-benzenesulfonamide, valdecoxib: a potent and selective inhibitor of COX-2. J Med Chem. 2000;43(5):775-777. doi:10.1021/jm990577v View Source
• [3] Reitz DB, Li JJ, Norton MB, et al. Selective cyclooxygenase inhibitors: novel 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. J Med Chem. 1994;37(23):3878-3881. doi:10.1021/jm00049a005 View Source
• [4] So OY, Scarafia LE, Mak AY, Callan OH, Swinney DC. The dynamics of prostaglandin H synthases. Studies with prostaglandin H synthase 2 Y355F unmask mechanisms of time-dependent inhibition and allosteric activation. J Biol Chem. 1998;273(10):5801-5807. doi:10.1074/jbc.273.10.5801 View Source

SC57666: Research Application Scenarios

Maximal COX-2 Selectivity In Vitro

For experiments requiring unambiguous attribution of biological effects to COX-2 rather than COX-1, SC57666's selectivity ratio of ~1,875-fold in CHO cells [1] enables complete COX-2 inhibition at concentrations where COX-1 activity remains virtually undetectable. At 10–30 nM, SC57666 achieves >90% COX-2 inhibition while COX-1 inhibition remains below 1%, making it superior to celecoxib (~375-fold selectivity) [2] for studies where even trace COX-1 inhibition could confound interpretation. Recommended working concentration range: 10–100 nM for cell-based assays.

Oral Dosing Without GI Toxicity

SC57666's demonstrated oral efficacy (ED₅₀ = 1.7 mg/kg in adjuvant arthritis) combined with its exceptional gastric safety margin (>350-fold above ED₅₀, with no gastric lesions at 600 mg/kg) [1] makes it an ideal tool for chronic in vivo inflammation studies where repeated dosing is required and gastrointestinal side effects would compromise experimental endpoints. Typical oral dosing range for rodent studies: 3–10 mg/kg for anti-inflammatory efficacy.

Topical Dermatological Inflammation

In topical inflammation models, SC57666's ED₅₀ of 0.35 mg/ear (AA edema) and 0.14 mg/ear (TPA edema) demonstrate superior potency compared to flosulide (6.9-fold less potent) and L-745,337 [1]. This potency advantage enables lower compound usage per experiment. However, researchers should note that SC57666 does not suppress 6-keto-PGF₁α in AA-induced inflammation, unlike other COX-2 inhibitors [1], making it particularly suitable for studies focused on edema and neutrophil infiltration endpoints rather than prostacyclin pathway analysis.

Scaffold-Hopping and SAR Studies

SC57666's 1,2-diarylcyclopentene core represents a chemically distinct scaffold from the more commonly investigated pyrazole (celecoxib, SC-58125), furanone (rofecoxib, DFU), and isoxazole (valdecoxib) COX-2 inhibitor templates [1][2]. As a time-dependent, slow-binding inhibitor [3], SC57666 provides a unique mechanistic probe for studying inhibitor binding kinetics to the COX-2 active site. Its three-step synthesis from commercially available 1,2-dibromocyclopentene [4] offers a tractable synthetic route for generating analog libraries, making it an attractive starting point for novel COX-2 inhibitor discovery programs.

Application

Selection Property

Validation Focus

COX-2 pathway attribution studies

Isoform-selectivity review

COX-1/COX-2 activity ratio in target cell model

Chronic in vivo COX-2 model-response studies

Gastric safety-related endpoint monitoring

Repeated-dose gastric lesion assessment in rodent models

Topical inflammation pathway dissection

Prostaglandin metabolite profile review

6-keto-PGF₁α vs. edema/neutrophil endpoint divergence

Medicinal chemistry and SAR exploration

Scaffold identity confirmation

1,2-diarylcyclopentene core vs. pyrazole/furanone template comparison

• [1] Puig C, Crespo MI, Godessart N, et al. Effect of topically applied cyclooxygenase-2-selective inhibitors on arachidonic acid- and tetradecanoylphorbol acetate-induced dermal inflammation in the mouse. Inflammation. 1997;21:431-442. doi:10.1023/A:1027370504822 View Source
• [2] Talley JJ, Brown DL, Carter JS, et al. 4-[5-Methyl-3-phenylisoxazol-4-yl]-benzenesulfonamide, valdecoxib: a potent and selective inhibitor of COX-2. J Med Chem. 2000;43(5):775-777. doi:10.1021/jm990577v View Source
• [3] So OY, Scarafia LE, Mak AY, Callan OH, Swinney DC. The dynamics of prostaglandin H synthases. Studies with prostaglandin H synthase 2 Y355F unmask mechanisms of time-dependent inhibition and allosteric activation. J Biol Chem. 1998;273(10):5801-5807. doi:10.1074/jbc.273.10.5801 View Source
• [4] Reitz DB, Li JJ, Norton MB, et al. Selective cyclooxygenase inhibitors: novel 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. J Med Chem. 1994;37(23):3878-3881. doi:10.1021/jm00049a005 View Source